Cas no 1517672-64-8 (2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
- AKOS019172556
- 1517672-64-8
- EN300-1929437
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- Inchi: 1S/C8H12F2N2O/c1-4-6(7(13)8(9)10)5(2)12(3)11-4/h7-8,13H,1-3H3
- InChI Key: FFVKYUMORSPCMJ-UHFFFAOYSA-N
- SMILES: FC(C(C1C(C)=NN(C)C=1C)O)F
Computed Properties
- Exact Mass: 190.09176933g/mol
- Monoisotopic Mass: 190.09176933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38Ų
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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| Enamine | EN300-1929437-0.05g |
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1517672-64-8 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1929437-0.1g |
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2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1517672-64-8 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1929437-0.5g |
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1517672-64-8 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1929437-1.0g |
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1517672-64-8 | 1g |
$1086.0 | 2023-06-02 | ||
| Enamine | EN300-1929437-2.5g |
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
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| Enamine | EN300-1929437-5.0g |
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1517672-64-8 | 5g |
$3147.0 | 2023-06-02 | ||
| Enamine | EN300-1929437-10.0g |
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1517672-64-8 | 10g |
$4667.0 | 2023-06-02 | ||
| Enamine | EN300-1929437-1g |
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1517672-64-8 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1929437-5g |
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1517672-64-8 | 5g |
$2650.0 | 2023-09-17 |
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
Comprehensive Overview of 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1517672-64-8)
The compound 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1517672-64-8) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and trimethylpyrazole moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry.
In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol has surged due to their applications in precision medicine. A trending topic in scientific forums is the role of fluorine substitution in improving drug-likeness, a concept often searched by chemists and pharmacologists. This compound’s pyrazole core is also a hotspot in agrochemical innovation, as it contributes to the design of next-generation herbicides and fungicides with lower environmental impact.
The synthesis of CAS No. 1517672-64-8 typically involves multi-step organic reactions, including nucleophilic substitution and condensation. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a common query among quality control professionals. Its logP value and solubility profile are frequently discussed in solubility-enhancement strategies, aligning with industry efforts to overcome formulation challenges.
From an industrial perspective, scalability and cost-efficiency are key concerns. Patent literature highlights innovative routes to produce 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol at scale, a topic often searched by process chemists. Environmental, Social, and Governance (ESG) trends further drive interest in greener synthetic methods, such as catalytic fluorination or solvent-free reactions, to align with sustainable chemistry goals.
In summary, 1517672-64-8 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its applications span life sciences and material innovation, making it a recurring subject in academic publications and patent filings. As AI-assisted drug discovery gains traction, the predictive modeling of such fluoropyrazole derivatives is another emerging area of interest, reflecting the compound’s enduring relevance in cutting-edge research.
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